Cas no 111042-92-3 (Methyl 3-Aminothieno3,2-cpyridine-2-carboxylate)

• Product Name: Methyl 3-Aminothieno3,2-cpyridine-2-carboxylate
• CAS No: 111042-92-3
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD08234760
• CID: 129076
• PubChem ID: 13793448
• Update Time: 2025-06-10

Methyl 3-Aminothieno3,2-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminothieno[3,2-c]pyridine-2-carboxylate
• Thieno[3,2-c]pyridine-2-carboxylicacid, 3-amino-, methyl ester
• 3-amino-2-carbomethoxythieno[3,2-b]pyridine
• 3-Amino-2-carbomethoxythieno<3,2-c>pyridine
• 3-AMINO-THIENO[3,2-C]PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• Thieno[3,2-c]pyridine-2-carboxylic acid, 3-amino-, methyl ester (9CI)
• NE47169
• Z1718362023
• CS-0061816
• DS-14929
• SY156022
• 111042-92-3
• EN300-141641
• AKOS016007406
• MFCD08234760
• SCHEMBL7846644
• DTXSID80549609
• W17084
• Methyl3-aminothieno[3,2-c]pyridine-2-carboxylate
• Z1269163994
• DB-109299
• Methyl 3-Aminothieno3,2-cpyridine-2-carboxylate

• MDL： MFCD08234760
• Inchi： 1S/C9H8N2O2S/c1-13-9(12)8-7(10)5-4-11-3-2-6(5)14-8/h2-4H,10H2,1H3
• InChI Key： GXBOOZHVALVKAP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=NC=CC1=2)N

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4

Experimental Properties

• PSA: 93.45000
• LogP: 2.24630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Methyl 3-Aminothieno3,2-cpyridine-2-carboxylate

Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate (CAS No. 111042-92-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique heterocyclic structure, has been the subject of extensive research due to its potential applications in drug development, electronic materials, and advanced functional polymers. The molecule's structure, which includes a thienopyridine ring system with an amino group and a methyl ester substituent, provides a versatile platform for further chemical modifications and functionalizations.

The synthesis of Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. The incorporation of an amino group into the thienopyridine framework is particularly noteworthy, as it introduces nucleophilic sites that can be exploited for subsequent reactions such as alkylation or acylation.

One of the most promising applications of Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate lies in its potential as a building block for advanced materials. The compound's aromaticity and conjugated system make it an excellent candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in materials science have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for next-generation electronic devices.

In the pharmaceutical industry, Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate has shown potential as a lead compound for drug development. Its structural flexibility allows for the introduction of various bioactive groups, enabling the creation of molecules with specific therapeutic effects. For example, researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's unique pharmacokinetic profile also makes it an attractive candidate for drug delivery systems.

The study of Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate has also contributed to our understanding of heterocyclic chemistry. Its reactivity under different conditions has been thoroughly examined, providing valuable insights into the behavior of similar compounds. For instance, recent experiments have revealed that the compound undergoes efficient cyclization reactions under specific thermal or photochemical conditions, leading to the formation of novel ring systems with potential applications in catalysis.

Looking ahead, the continued exploration of Methyl 3-Aminothieno[3,2-c]pyridine-2-carboxylate is expected to yield even more groundbreaking discoveries. Its role as a versatile building block in organic synthesis positions it as a key player in the development of new materials and pharmaceutical agents. As research in this area progresses, we can anticipate further advancements that will expand our understanding of this remarkable compound and its potential impact on various scientific disciplines.